Cas no 839680-73-8 (1-ethyl-2-[(phenylsulfanyl)methyl]-1H-1,3-benzodiazole)

• Product Name: 1-ethyl-2-[(phenylsulfanyl)methyl]-1H-1,3-benzodiazole
• CAS No: 839680-73-8
• MF: C₁₆H₁₆N₂S
• MW: 268.376642227173
• CID: 5449234
• PubChem ID: 2992099
• Update Time: 2025-08-01

1-ethyl-2-[(phenylsulfanyl)methyl]-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• STL356967
• F3020-0333
• 1-ethyl-2-[(phenylsulfanyl)methyl]-1H-1,3-benzodiazole
• Z57842451
• 1-ethyl-2-[(phenylsulfanyl)methyl]-1H-benzimidazole
• [(1-ethylbenzimidazol-2-yl)methylthio]benzene
• BRD-K60289183-001-01-8
• AKOS000586893
• 839680-73-8
• 1-ethyl-2-((phenylthio)methyl)-1H-benzo[d]imidazole
• 1-ethyl-2-(phenylsulfanylmethyl)benzimidazole
• 1H-Benzimidazole, 1-ethyl-2-[(phenylthio)methyl]-

• Inchi： 1S/C16H16N2S/c1-2-18-15-11-7-6-10-14(15)17-16(18)12-19-13-8-4-3-5-9-13/h3-11H,2,12H2,1H3
• InChI Key： XLJJHQAFQIPZMY-UHFFFAOYSA-N
• SMILES： C1(CSC2=CC=CC=C2)N(CC)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 268.10341969g/mol
• Monoisotopic Mass: 268.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 443.1±28.0 °C(Predicted)
• pka: 5.22±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-ethyl-2-[(phenylsulfanyl)methyl]-1H-1,3-benzodiazole

Introduction to 1-Ethyl-2-[(Phenylsulfanyl)methyl]-1H-1,3-Benzodiazole (CAS No. 839680-73-8)

1-Ethyl-2-[(Phenylsulfanyl)methyl]-1H-1,3-benzodiazole (CAS No. 839680-73-8) is a synthetic compound that belongs to the class of benzodiazoles. This compound has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and pharmaceutical research. The unique structural features of this molecule, particularly the presence of the ethyl group and the phenylsulfanyl moiety, contribute to its distinct chemical and biological properties.

The chemical structure of 1-ethyl-2-[(phenylsulfanyl)methyl]-1H-1,3-benzodiazole is characterized by a benzodiazole core with a substituted ethyl group at the 1-position and a phenylsulfanyl methyl group at the 2-position. The benzodiazole ring system is known for its ability to interact with various biological targets, making it a valuable scaffold in drug discovery. The introduction of the ethyl and phenylsulfanyl groups enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug development.

Recent studies have explored the pharmacological properties of 1-ethyl-2-[(phenylsulfanyl)methyl]-1H-1,3-benzodiazole. One notable area of research is its potential as an anxiolytic agent. Benzodiazoles are well-known for their anxiolytic effects, which are primarily mediated through their interaction with GABA receptors. The specific structure of this compound may offer improved efficacy and reduced side effects compared to traditional benzodiazepines.

In addition to its anxiolytic properties, 1-ethyl-2-[(phenylsulfanyl)methyl]-1H-1,3-benzodiazole has been investigated for its potential as an anticonvulsant. Preclinical studies have shown that this compound can effectively reduce seizure activity in animal models, suggesting its potential as a novel treatment for epilepsy. The mechanism of action is thought to involve modulation of GABAergic neurotransmission and possibly other ion channels.

The synthesis of 1-ethyl-2-[(phenylsulfanyl)methyl]-1H-1,3-benzodiazole typically involves multi-step reactions, starting from readily available starting materials. Key steps include the formation of the benzodiazole ring through cyclization reactions and the subsequent introduction of the ethyl and phenylsulfanyl groups. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for further research and development.

In terms of safety and toxicity, preliminary studies indicate that 1-ethyl-2-[(phenylsulfanyl)methyl]-1H-1,3-benzodiazole exhibits a favorable safety profile. However, as with any new chemical entity, comprehensive toxicity assessments are necessary before it can be considered for clinical use. These assessments typically include in vitro and in vivo studies to evaluate potential adverse effects on various organ systems.

The potential therapeutic applications of 1-ethyl-2-[(phenylsulfanyl)methyl]-1H-1,3-benzodiazole extend beyond anxiety and epilepsy. Researchers are also exploring its anti-inflammatory properties and its role in neuroprotection. Inflammatory diseases such as rheumatoid arthritis and neurodegenerative disorders like Alzheimer's disease may benefit from treatments involving this compound due to its ability to modulate inflammatory pathways and protect neural cells from damage.

In conclusion, 1-Ethyl-2-[(Phenylsulfanyl)methyl]-1H-1,3-benzodiazole (CAS No. 839680-73-8) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development into novel therapeutic agents.